Cas no 5441-47-4 (1H-Pyrazolo[3,4-d]pyrimidin-4-amine,1-methyl-N-octyl-, hydrochloride (1:1))

1H-Pyrazolo[3,4-d]pyrimidin-4-amine,1-methyl-N-octyl-, hydrochloride (1:1) structure
5441-47-4 structure
Product Name:1H-Pyrazolo[3,4-d]pyrimidin-4-amine,1-methyl-N-octyl-, hydrochloride (1:1)
CAS No:5441-47-4
MF:C14H24ClN5
MW:297.826861381531
CID:387142
PubChem ID:54609293
Update Time:2025-04-19

1H-Pyrazolo[3,4-d]pyrimidin-4-amine,1-methyl-N-octyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazolo[3,4-d]pyrimidin-4-amine,1-methyl-N-octyl-, hydrochloride (1:1)
    • 1-methyl-N-octylpyrazolo[3,4-d]pyrimidin-4-amine,hydrochloride
    • NSC21107
    • 1-Methyl-N-octyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine--hydrogen chloride (1/1)
    • DTXSID40714876
    • NSC-21107
    • 5441-47-4
    • Inchi: 1S/C14H23N5.ClH/c1-3-4-5-6-7-8-9-15-13-12-10-18-19(2)14(12)17-11-16-13;/h10-11H,3-9H2,1-2H3,(H,15,16,17);1H
    • InChI Key: CMDSYFASKLSZDT-UHFFFAOYSA-N
    • SMILES: Cl.N(C1=C2C=NN(C)C2=NC=N1)CCCCCCCC

Computed Properties

  • Exact Mass: 261.19559
  • Monoisotopic Mass: 297.172
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 248
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.6A^2

Experimental Properties

  • Density: 1.14
  • Boiling Point: 418°Cat760mmHg
  • Flash Point: 206.6°C
  • Refractive Index: 1.594
  • PSA: 55.63
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